3-benzyl-5-methyl-2,4-dioxo-N-(pyridin-4-ylmethyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: 3-benzyl-5-methyl-2,4-dioxo-N-(pyridin-4-ylmethyl)-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C21H19N5O3/c1-25-13-16(19(27)23-11-14-7-9-22-10-8-14)17-18(25)20(28)26(21(29)24-17)12-15-5-3-2-4-6-15/h2-10,13H,11-12H2,1H3,(H,23,27)(H,24,29)
• InChI Key: ICBLJLRREVWFMW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)CC3=CC=CC=C3)C(=O)NCC4=CC=NC=C4
• Molecular Formula: C21H19N5O3
• Molecular Weight: 389.4 g/mol
• CAS No.: 921880-55-9

Description

3-benzyl-5-methyl-2,4-dioxo-N-(pyridin-4-ylmethyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is a useful research compound. Its molecular formula is C21H19N5O3 and its molecular weight is 389.415. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition can lead to the prevention of cancer cell proliferation.

Mode of Action

The compound interacts with CDK2, inhibiting its activity. This inhibition disrupts the normal cell cycle progression, leading to a halt in the proliferation of cancer cells

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase. This disruption can lead to cell cycle arrest, preventing the replication of DNA and the division of cells. The downstream effects of this disruption can include apoptosis, or programmed cell death.

Result of Action

The compound’s action results in significant cytotoxic activities against various cancer cell lines. For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines. It also induces apoptosis within HCT cells.

Biochemical Analysis

Cellular Effects

The compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It may involve binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.

Temporal Effects in Laboratory Settings

Further in vitro or in vivo studies are needed to investigate these aspects.

Dosage Effects in Animal Models

Studies may reveal threshold effects, as well as any toxic or adverse effects at high doses.

Metabolic Pathways

The compound may be involved in various metabolic pathways, interacting with enzymes or cofactors. It may also influence metabolic flux or metabolite levels.